5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C15H16N2O4S/c1-20-11-4-2-3-10(13(11)18)9-12-14(19)16-15(22-12)17-5-7-21-8-6-17/h2-4,9,18H,5-8H2,1H3/b12-9-
• InChI Key: LAIKYDPRNRWNIO-XFXZXTDPSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=C2C(=O)N=C(S2)N3CCOCC3
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=C\2/C(=O)N=C(S2)N3CCOCC3
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one, also known as MHI-148, is a synthetic compound that belongs to the thiazole family. It has gained significant interest in recent years due to its potential applications in medical research.

Scientific Research Applications

5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one has been extensively studied for its potential use in cancer research. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. Additionally, 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one has been found to induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one is not fully understood. However, it is believed to exert its anti-cancer effects by inhibiting the activity of the enzyme tubulin, which is involved in cell division. By inhibiting tubulin, 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one prevents cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. Additionally, 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one has been found to have anti-inflammatory effects, which may have implications for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one in lab experiments is its high potency and selectivity for cancer cells. However, one limitation is that it has poor solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one. One area of interest is the development of novel drug delivery systems to improve its bioavailability and efficacy. Additionally, further studies are needed to elucidate the mechanism of action of 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one and to identify potential biomarkers for predicting response to therapy. Finally, clinical trials are needed to evaluate the safety and efficacy of 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one in humans.

Synthesis Methods

5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one is synthesized through a multi-step process that involves the condensation of 2-aminothiazole with salicylaldehyde in the presence of an acid catalyst. The resulting Schiff base is then reacted with morpholine in the presence of a reducing agent to yield 5-(2-hydroxy-3-methoxybenzylidene)-2-(4-morpholinyl)-1,3-thiazol-4(5H)-one.